N-[3-(acetylamino)phenyl]-2-(2,4-dioxo-1,4-dihydro-3(2H)-quinazolinyl)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-(2,4-dioxo-1H-quinazolin-3-yl)acetamide
• InChI: InChI=1S/C18H16N4O4/c1-11(23)19-12-5-4-6-13(9-12)20-16(24)10-22-17(25)14-7-2-3-8-15(14)21-18(22)26/h2-9H,10H2,1H3,(H,19,23)(H,20,24)(H,21,26)
• InChI Key: KAOJMSVKGVGQGH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CN2C(=O)C3=CC=CC=C3NC2=O
• Molecular Formula: C18H16N4O4
• Molecular Weight: 352.3 g/mol

Description

This compound is a quinazolinone derivative, a class of compounds known for their diverse biological activities and pharmaceutical applications. Quinazolinones are heterocyclic compounds that have been extensively studied for their therapeutic potential.

Synthesis Analysis

• N-(2-Amino-5,6,7,8-tetrahydro-6-quinazolinyl)acetamide, a related compound, was synthesized from N-(4-oxocyclohexyl)acetamide as a novel peptidomimetic building block (Marinko et al., 2000). This suggests a method that could potentially be adapted for synthesizing the compound of interest.

Molecular Structure Analysis

• Molecular modeling studies have been conducted on quinazolinone derivatives, showing their potential as enzyme inhibitors by stabilizing inactive conformations (El Rayes et al., 2022). These studies are crucial for understanding the molecular structure and binding characteristics of similar compounds.

Chemical Reactions and Properties

• Quinazolinone derivatives have shown reactivity with various electrophiles, leading to the formation of diverse chemical structures (El Rayes et al., 2022).

Physical Properties Analysis

• The physical properties of quinazolinone derivatives, such as solubility and melting point, can be inferred from their chemical structure. These compounds typically exhibit solid-state properties at room temperature.

Chemical Properties Analysis

• Quinazolinones are known for their potential as antimicrobial and antifungal agents. They exhibit a range of biological activities, including interactions with various biological targets (Antypenko et al., 2017).